Cas no 863500-72-5 (7-(benzylsulfanyl)-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidine)

• Product Name: 7-(benzylsulfanyl)-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidine
• CAS No: 863500-72-5
• MF: C₁₈H₁₅N₅OS
• MW: 349.409601449966
• CID: 6243430
• PubChem ID: 3242402
• Update Time: 2025-10-28

7-(benzylsulfanyl)-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-(benzylsulfanyl)-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidine
• 7-benzylsulfanyl-3-(4-methoxyphenyl)triazolo[4,5-d]pyrimidine
• MLS000094066
• HMS2187E05
• 863500-72-5
• SMR000029681
• CCG-315385
• CHEMBL1486315
• AKOS024596683
• 7-(benzylsulfanyl)-3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• F0682-1190
• 7-(benzylthio)-3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• regid4248311

• Inchi： 1S/C18H15N5OS/c1-24-15-9-7-14(8-10-15)23-17-16(21-22-23)18(20-12-19-17)25-11-13-5-3-2-4-6-13/h2-10,12H,11H2,1H3
• InChI Key： VHWMXGYUQHKOMP-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=C2C(=NC=N1)N(C1C=CC(=CC=1)OC)N=N2

Computed Properties

• Exact Mass: 349.09973129g/mol
• Monoisotopic Mass: 349.09973129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 91Ų

Additional information on 7-(benzylsulfanyl)-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidine

7-(Benzylsulfanyl)-3-(4-Methoxyphenyl)-3H-1,2,3-Triazolo[4,5-d]Pyrimidine: A Comprehensive Overview

The compound 7-(benzylsulfanyl)-3-(4-methoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine, identified by the CAS number CAS No. 863500-72-5, represents a significant advancement in the field of heterocyclic chemistry and medicinal chemistry. This molecule is a derivative of the 1,2,3-triazolo[4,5-d]pyrimidine scaffold, which has garnered substantial attention due to its potential applications in drug discovery and materials science.

The structural features of this compound are noteworthy. The presence of a benzylsulfanyl group at position 7 introduces unique electronic and steric properties to the molecule. Additionally, the substitution at position 3 with a 4-methoxyphenyl group enhances its aromaticity and potential for hydrogen bonding interactions. These features collectively contribute to the compound's stability and reactivity under various chemical conditions.

Recent studies have highlighted the importance of such heterocyclic compounds in biological systems. For instance, derivatives of 1,2,3-triazolo[4,5-d]pyrimidine have been explored for their potential as kinase inhibitors and anti-inflammatory agents. The integration of the benzylsulfanyl and methoxyphenyl groups in this compound further expands its pharmacological profile.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly enhance reaction efficiency and yield high-purity products.

The biological activity of this compound has been a focal point of recent research efforts. In vitro assays have demonstrated its ability to inhibit specific enzymes involved in cellular signaling pathways. Furthermore, preliminary in vivo studies suggest that it may exhibit anti-proliferative effects on certain cancer cell lines.

From an applications perspective, this compound holds promise in several areas. Its structural versatility makes it a candidate for drug development programs targeting various therapeutic areas such as oncology and neurodegenerative diseases.

In conclusion, the compound 7-(benzylsulfanyl)-3-(4-methoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine represents a valuable addition to the library of heterocyclic compounds with potential applications in medicine and beyond.